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Compound of Interest

Compound Name: trans-2,5-Diethylpiperazine

Cat. No.: B8223699 Get Quote

Disclaimer: A specific Safety Data Sheet (SDS) for trans-2,5-Diethylpiperazine was not

readily available. The following information is primarily based on the safety data for the closely

related compound, trans-2,5-Dimethylpiperazine, and should be used as a precautionary guide.

[1][2][3][4][5][6][7] It is imperative to conduct a thorough risk assessment and consult with a

qualified safety professional before handling this chemical.

This guide provides immediate safety and logistical information for researchers, scientists, and

drug development professionals working with trans-2,5-Diethylpiperazine. The content herein

outlines essential personal protective equipment, safe handling procedures, emergency first

aid, and disposal plans to ensure a safe laboratory environment.

Hazard Identification and Classification
Based on data for the analogous compound, trans-2,5-Dimethylpiperazine, this substance is

anticipated to be a flammable solid that is toxic if it comes into contact with the skin.[4][6] It is

also expected to cause severe skin burns and serious eye damage.[2][3][6]

Signal Word: Danger[2]

Primary Hazards:

Flammable solid[2][4][6]

Toxic in contact with skin[6]
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Causes severe skin burns and eye damage[2][6]

Causes serious eye irritation[4][6]

Physical and Chemical Properties
The following table summarizes the known physical and chemical properties of trans-2,5-

Dimethylpiperazine as a proxy.

Property Value

Appearance White to light yellow crystalline solid

Melting Point 115-118 °C[5]

Boiling Point 162-165 °C

Flash Point 38 °C (100.4 °F) - closed cup

Solubility 50 g/100 mL in water at 20°C[5]

Molecular Formula C8H18N2 (for trans-2,5-Diethylpiperazine)

Molecular Weight 142.24 g/mol (for trans-2,5-Diethylpiperazine)

Operational Plan: Safe Handling and Storage
Adherence to a strict operational protocol is crucial when working with potentially hazardous

chemicals.

Engineering Controls
Work should be conducted in a well-ventilated area, preferably within a chemical fume hood.

[8]

Ensure that eyewash stations and safety showers are readily accessible and in close

proximity to the workstation.[8]

Use explosion-proof electrical, ventilating, and lighting equipment.[2][3][4][8]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.fishersci.com/store/msds?partNumber=AAB2315006&productDescription=TRANS-25-DIMETHLPIPERAZINE+5G&vendorId=VN00024248&countryCode=US&language=en
https://www.chemicalbook.com/msds/trans-2-5-dimethylpiperazine.pdf
https://labscoop.com/us/en/product/tci/tci/d0763-5g-trans-25-dimethylpiperazine
https://www.chemicalbook.com/msds/trans-2-5-dimethylpiperazine.pdf
https://www.lookchem.com/ProductWholeProperty_LCPL196604.htm
https://www.lookchem.com/ProductWholeProperty_LCPL196604.htm
https://www.fishersci.com/store/msds?partNumber=AAB2474330&productDescription=14-DIETHYLPIPERAZINE+250G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAB2474330&productDescription=14-DIETHYLPIPERAZINE+250G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAB2315006&productDescription=TRANS-25-DIMETHLPIPERAZINE+5G&vendorId=VN00024248&countryCode=US&language=en
https://synquestlabs.com/Home/DownloadPDF?location=msds&fileName=3H00%2F3H31-1-5U.pdf
https://labscoop.com/us/en/product/tci/tci/d0763-5g-trans-25-dimethylpiperazine
https://www.fishersci.com/store/msds?partNumber=AAB2474330&productDescription=14-DIETHYLPIPERAZINE+250G&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8223699?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Personal Protective Equipment (PPE)
A comprehensive PPE plan is mandatory for handling this compound.

PPE Category Specification

Eye/Face Protection

Chemical safety goggles or a face shield that

complies with OSHA's eye and face protection

regulations in 29 CFR 1910.133 or European

Standard EN166.[2]

Skin Protection

Chemical-resistant gloves (e.g., nitrile rubber), a

lab coat, and additional protective clothing to

prevent skin contact.[2][8]

Respiratory Protection

If dusts are generated, use a NIOSH-approved

N95 dust mask or a respirator following OSHA

regulations in 29 CFR 1910.134 or European

Standard EN 149.[8]

Handling Procedures
Preparation: Before handling, ensure all necessary PPE is donned correctly. Clear the

workspace of any unnecessary items.

Grounding: Ground and bond containers and receiving equipment to prevent static

discharge, which can be an ignition source.[2][3][4]

Dispensing: Use non-sparking tools when handling the solid.[2][8] Avoid creating dust. If

possible, handle in a closed system.[2]

Avoidance: Do not breathe dust or vapors.[2][8] Avoid contact with skin, eyes, and clothing.

[2]

Hygiene: Wash hands thoroughly after handling the chemical.[2]

Storage Plan
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Store in a cool, dry, and well-ventilated place, away from heat, sparks, and open flames.[2][3]

[8]

Keep the container tightly closed.[2][3][8]

Store in a designated "Flammables area".[2][5]

Keep away from incompatible materials such as strong oxidizing agents and strong acids.[2]

The storage area should be locked up or otherwise accessible only to authorized personnel.

[2][3][4]
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Preparation

Handling

Post-Handling

Conduct Risk Assessment

Don Appropriate PPE

Prepare & Clear Workspace

Ground Equipment

Use Non-Sparking Tools

Dispense Chemical in Fume Hood

Avoid Dust Generation

Tightly Seal Container Clean Workspace

Store in Designated Area Properly Dispose of Waste

Wash Hands Thoroughly
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Exposure Route

Immediate Actions

Exposure Occurs

Skin Contact Eye Contact Inhalation Ingestion

Remove Contaminated Clothing Rinse Eyes for 15 mins Move to Fresh Air Rinse Mouth, Do NOT Induce Vomiting

Rinse Skin with Water

Seek Immediate Medical Attention

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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